Cas no 1556312-24-3 ()

• CAS No: 1556312-24-3
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 6768583
• PubChem ID: 83904819
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H8N2S/c1-2-4-3-5(6)7-8-4/h3H,2H2,1H3,(H2,6,7)
• InChI Key： VMYBWWXGBCPHQP-UHFFFAOYSA-N
• SMILES： S1C(=CC(N)=N1)CC

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles